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Compound of Interest

Compound Name: Methyl benzilate

Cat. No.: B031804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Methyl benzilate (CAS No. 76-89-1). The following sections detail the physical and chemical

properties, toxicological data, personal protective equipment (PPE) recommendations,

emergency procedures, and relevant experimental protocols to ensure its safe use in a

laboratory setting.

Chemical and Physical Properties
Methyl benzilate is a white crystalline powder.[1] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.27 g/mol [2][3]

Appearance White crystalline powder [1]

Melting Point 73 - 76 °C [4][5]

Boiling Point 187 °C @ 13 mmHg [4][5]

Solubility
Insoluble in water. Soluble in

methanol.
[3][5]

CAS Number 76-89-1 [4]

EINECS Number 200-991-1 [1]

Hazard Identification and Toxicological Summary
Methyl benzilate is classified as harmful if swallowed.[4][2] It may also cause irritation to the

skin, eyes, and respiratory tract.[1][4] The toxicological properties of this material have not

been fully investigated.[1][4]

GHS Classification: According to aggregated GHS information, Methyl benzilate is classified

as Acute Toxicity, Oral (Category 4), with the hazard statement H302: Harmful if swallowed.[2]

Potential Health Effects:[1][4]

Ingestion: Harmful if swallowed. May cause irritation of the digestive tract, nausea, vomiting,

and diarrhea.[1][4]

Inhalation: May cause respiratory tract irritation. May be harmful if inhaled.[1][4]

Skin Contact: May cause skin irritation. May be harmful if absorbed through the skin.[1][4]

Eye Contact: May cause eye irritation.[1][4]

At present, specific LD50/LC50 data for Methyl benzilate are not readily available.[4]
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Handling and Storage
Proper handling and storage procedures are crucial for minimizing exposure risks.

Handling:

Avoid breathing dust, vapor, mist, or gas.[4]

Avoid contact with skin and eyes.[4]

Wash thoroughly after handling.[1]

Use with adequate ventilation to keep airborne concentrations low.[1][4]

Minimize dust generation and accumulation.[1]

Do not ingest or inhale.[4]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep the container tightly closed.[1][4]

Store away from incompatible substances, such as strong oxidizing agents.[1][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Methyl
benzilate:
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PPE Type Specification Reference

Eye Protection

Chemical splash goggles or

safety glasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1][4]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.

[1][4]

Clothing

Wear appropriate protective

clothing to prevent skin

exposure.

[1][4]

Respiratory Protection

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[1][4]

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[1]
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow for Handling Methyl
Benzilate.

First Aid and Emergency Procedures
In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures Reference

Eyes

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[1][4]

Skin

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes.

[1][4]

Ingestion

Get medical aid. Wash mouth

out with water. Do not induce

vomiting. If the victim is

conscious and alert, give 2-4

cupfuls of milk or water.

[1][4]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1][4]

Spills and Leaks: In the event of a spill, clean it up immediately, observing precautions in the

Protective Equipment section. Avoid generating dusty conditions and provide ventilation.

Vacuum or sweep up the material and place it into a suitable, dry disposal container.[1]
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Figure 2: Spill Response Procedure for Methyl Benzilate.
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Experimental Protocols for Toxicity Assessment
The hazard classifications for Methyl benzilate are based on standardized testing protocols,

such as those developed by the Organisation for Economic Co-operation and Development

(OECD). The following are summaries of the key experimental methodologies used to

determine acute oral toxicity, and skin and eye irritation.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is used to estimate the acute oral toxicity of a substance and allows for its

classification.

Principle: A stepwise procedure is used with a limited number of animals per step. The

outcome of each step determines the next step, allowing for classification with a minimal

number of animal deaths.

Animal Model: Typically, young adult rats of a single sex (usually females) are used.[6]

Procedure:

Animals are fasted prior to dosing.[7]

A starting dose (selected from fixed levels of 5, 50, 300, or 2000 mg/kg body weight) is

administered orally by gavage to a group of three animals.[6]

The animals are observed for mortality and clinical signs of toxicity for up to 14 days.[6][7]

The outcome (number of animals that die or develop signs of toxicity) determines the next

step:

If mortality is observed, the test is repeated with a lower dose.

If no or minimal toxicity is observed, a higher dose may be tested in another group of

animals.

Data Collection: Observations include changes in skin and fur, eyes, and mucous

membranes, as well as effects on the respiratory, circulatory, autonomic, and central nervous

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b031804?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_13.pdf
https://www.agc-chemicals.com/file.jsp?id=file/6-2FTOH-6.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_13.pdf
https://www.agc-chemicals.com/file.jsp?id=file/6-2FTOH-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


systems. Body weight is recorded before dosing and weekly thereafter. A gross necropsy of

all animals is performed at the end of the study.[7]

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro method is used to identify chemicals that have the potential to cause skin irritation.

[3]

Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)

model, which mimics the biochemical and physiological properties of the upper layers of

human skin.[3][8] The potential for skin irritation is determined by the reduction in cell

viability.[9]

Procedure:

The test substance is applied to the surface of the RhE tissue.[8]

After a specific exposure period, the substance is removed by rinsing.[8]

The viability of the tissue is measured using a cell viability assay, typically the MTT assay.

In this assay, the vital dye MTT is converted to a blue formazan salt by metabolically active

cells. The amount of formazan produced is proportional to the number of viable cells.[10]

Classification: A chemical is identified as an irritant if the tissue viability is reduced below a

certain threshold (e.g., ≤ 50%) compared to a negative control.[3][9]

Eye Irritation - OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal, with the untreated eye serving as a control.[11][12] The degree of eye irritation or

corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific

intervals.[11][12]
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Animal Model: The albino rabbit is the preferred species for this test.[13]

Procedure:

A single dose of the test substance (typically 0.1 mL for liquids or 100 mg for solids) is

instilled into the conjunctival sac of one eye.[13]

The eyes are examined at 1, 24, 48, and 72 hours after application.[14]

Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are scored.

The duration of the observation period is typically up to 21 days to assess the reversibility

of the effects.[11][14]

Pain Management: To reduce animal distress, the use of topical anesthetics and systemic

analgesics is recommended.[11][13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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